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Compound of Interest

Compound Name: Cethexonium

Cat. No.: B1212954 Get Quote

For Research Use Only. Not for human or veterinary use.

This in-depth technical guide provides a comprehensive overview of the safety and toxicology

profile of Cethexonium bromide (CAS No. 1794-74-7), a quaternary ammonium compound.

The information herein is intended for researchers, scientists, and drug development

professionals to ensure safe handling and informed use in a laboratory setting.

Chemical and Physical Properties
Property Value

Chemical Name
N-Hexadecyl-2-hydroxy-N,N-

dimethylcyclohexanaminium bromide

Synonyms Cethexonium bromide, Biocidan

Molecular Formula C24H50BrNO

Molecular Weight 448.56 g/mol [1]

Appearance White powder[1]

Solubility
Soluble in water, alcohol, and chloroform.

Practically insoluble in petroleum ether.[1]
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Quantitative toxicological data for Cethexonium bromide is limited. Much of the available data

is for a structurally similar compound, Cetyltrimethylammonium bromide (CTAB), and should be

interpreted with caution.
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Endpoint Species Route Value
Classificati
on

Reference

Acute Oral

Toxicity

(LD50)

Rat Oral
410 mg/kg

(for CTAB)

Harmful if

swallowed
[2]

Acute Dermal

Toxicity

(LD50)

Data Not

Available
Dermal - -

Acute

Inhalation

Toxicity

(LC50)

Data Not

Available
Inhalation -

Harmful if

inhaled
[3]

Skin

Corrosion/Irrit

ation

Rabbit Dermal Non-irritant
Causes skin

irritation
[3][4]

Serious Eye

Damage/Irrita

tion

Rabbit Ocular

Severe

irritant (for

CTAB)

Causes

serious eye

irritation

[2][3]

Skin

Sensitization

Data Not

Available
Dermal -

May cause

an allergic

skin reaction

[3]

Repeated

Dose Toxicity

(NOAEL)

Data Not

Available
- -

May cause

damage to

organs

through

prolonged or

repeated

exposure

[5]

Genotoxicity

(Ames Test)

Data Not

Available
- - -

Genotoxicity

(Micronucleu

Data Not

Available

- - -
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s)

Carcinogenici

ty

Data Not

Available
- -

Not classified

as a

carcinogen

Reproductive/

Development

al Toxicity

Data Not

Available
-

Adverse

reproductive

effects have

been

reported in

animals for

CTAB

[2]

Hazard Identification and GHS Classification
Cethexonium bromide is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][5]

Skin Irritation (Category 2): Causes skin irritation.[3][5]

Serious Eye Damage (Category 1): Causes serious eye damage.[5]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3]

Specific Target Organ Toxicity — Repeated Exposure (Category 2): May cause damage to

organs through prolonged or repeated exposure.[5]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[5]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic

life with long lasting effects.[5]
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Experimental Protocols
Detailed experimental protocols for toxicological studies specific to Cethexonium bromide are

not readily available in the public domain. However, the following sections describe the

standard OECD guidelines that are typically followed for such assessments.

Acute Oral Toxicity (OECD 401 - Guideline Withdrawn,
but historically used)
A study on the comparable substance, Cetyltrimethylammonium bromide (CTAB), reported an

oral LD50 of 410 mg/kg in rats.[2] This test would have involved the administration of a single

dose of the substance by gavage to a group of experimental animals. Observations of toxic

effects and mortality would have been recorded over a set period.

Skin Irritation/Corrosion (OECD 404)
A study was conducted on a substance, presumed to be Cethexonium bromide, following the

OECD 404 guideline.[4]

Test System: New Zealand White rabbits.

Procedure: A single 4-hour, semi-occluded application of the test material to the intact skin.

Observation: Skin reactions (erythema and edema) were observed at 1, 24, 48, and 72

hours after patch removal.

Results: The study reported no evidence of skin irritation or corrosion.[4]

Test Substance Application to Rabbit Skin 4-hour Exposure Observation (1, 24, 48, 72h) No Irritation Observed

Click to download full resolution via product page

Workflow for OECD 404 Skin Irritation Study.

Eye Irritation/Corrosion (Draize Test, similar to OECD
405)
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For the related compound CTAB, a Draize test in rabbits indicated it is a severe eye irritant.[2]

This test involves instilling the substance into the conjunctival sac of one eye of the animal and

observing for effects on the cornea, iris, and conjunctiva.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
No specific studies on Cethexonium bromide for these endpoints were identified. Standard

OECD guidelines for these tests are:

Bacterial Reverse Mutation Test (Ames Test, OECD 471): To assess for gene mutations.

In Vitro Mammalian Chromosomal Aberration Test (OECD 473): To assess for chromosomal

damage.

In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474): To assess for chromosomal

damage in a whole animal system.

Carcinogenicity Studies (OECD 451): Long-term studies in rodents to assess carcinogenic

potential.

Reproductive/Developmental Toxicity Screening Test (OECD 421) or Two-Generation

Reproduction Toxicity Study (OECD 416): To assess effects on fertility and development.

Mechanism of Action and Toxicology
As a quaternary ammonium compound (QAC), the primary mechanism of action of

Cethexonium bromide is as an antiseptic.[6] The toxicological effects of QACs are generally

related to their ability to disrupt cell membranes.

Cell Membrane Disruption: The cationic head of the molecule interacts with the negatively

charged components of microbial and mammalian cell membranes, leading to a loss of

membrane integrity and cell death.[7]

Mitochondrial Dysfunction: QACs can disrupt mitochondrial function, a potential mechanism

for their toxicity.

Protein Denaturation: At higher concentrations, QACs can cause protein denaturation.
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Proposed Toxicological Mechanism of Cethexonium Bromide.

Toxicokinetics (Absorption, Distribution,
Metabolism, Excretion)
Specific toxicokinetic data for Cethexonium bromide are not available. However, for the related

substance cetrimonium bromide, an oral absorption rate of 3-9% has been estimated in rats,

with radioactivity declining rapidly in tissues, suggesting no bioaccumulation. Dermal

absorption of another QAC, dodecyltrimethylammonium bromide, was found to be low in rats.

Safe Handling and First Aid
Handling: Use in a well-ventilated area. Avoid breathing dust. Wear protective gloves,

clothing, and eye/face protection. Wash hands thoroughly after handling.[5]

First Aid - Ingestion: If swallowed, rinse mouth and call a POISON CENTER or doctor. Do

NOT induce vomiting.[5]
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First Aid - Skin Contact: If on skin, wash with plenty of soap and water. Take off contaminated

clothing and wash it before reuse. If skin irritation occurs, get medical advice.[5]

First Aid - Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON

CENTER or doctor.[5]

First Aid - Inhalation: If inhaled, remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER or doctor if you feel unwell.[5]

Conclusion
Cethexonium bromide is a quaternary ammonium compound with antiseptic properties. Based

on available data and its chemical class, it should be handled with care in a research setting. It

is considered harmful if swallowed or inhaled, causes skin irritation, and serious eye damage.

There is a significant lack of data regarding its genotoxicity, carcinogenicity, and reproductive

toxicity. Researchers should adhere to strict safety protocols when handling this compound and

consult the Safety Data Sheet (SDS) for detailed information. Further toxicological studies are

warranted to fully characterize the safety profile of Cethexonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cethexonium Bromide [drugfuture.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. Cyclohexanaminium, N-hexadecyl-2-hydroxy-N,N-dimethyl-, bromide (1:1) | C24H50BrNO
| CID 3083735 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. :: Environmental Analysis Health and Toxicology [eaht.org]

5. assets.thermofisher.cn [assets.thermofisher.cn]

6. Céthexonium bromure : substance active à effet thérapeutique - VIDAL [vidal.fr]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://www.benchchem.com/product/b1212954?utm_src=pdf-body
https://www.benchchem.com/product/b1212954?utm_src=pdf-body
https://www.benchchem.com/product/b1212954?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/cethexonium-bromide.html
https://pim-resources.coleparmer.com/sds/96137.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cethexonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cethexonium-bromide
https://www.eaht.org/m/journal/view.php?number=881
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15235&PLANT=d__ALF
https://www.vidal.fr/medicaments/substances/cethexonium-bromure-886.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Cethexonium Bromide: A Technical Safety and
Toxicology Profile for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1212954#cethexonium-bromide-safety-and-
toxicology-profile-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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